Cas no 2229286-85-3 (methyl 3-amino-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanoate)

• Product Name: methyl 3-amino-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanoate
• CAS No: 2229286-85-3
• MF: C₈H₁₂N₄O₄
• MW: 228.205281257629
• CID: 6168704
• PubChem ID: 165616728
• Update Time: 2025-06-11

methyl 3-amino-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanoate
• EN300-1803715
• 2229286-85-3

• Inchi： 1S/C8H12N4O4/c1-11-7(5(3-9)8(13)16-2)6(4-10-11)12(14)15/h4-5H,3,9H2,1-2H3
• InChI Key： PUIQGZBLBQZERU-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)C1=C(C=NN1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 228.08585488g/mol
• Monoisotopic Mass: 228.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 116Ų

Additional information on methyl 3-amino-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanoate

Introduction to Methyl 3-amino-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanoate (CAS No. 2229286-85-3)

Methyl 3-amino-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanoate, with the chemical formula C₉H₁₃N₃O₄, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound is characterized by its methyl ester group, a 3-amino substituent, and a 1-methyl-4-nitro-1H-pyrazol-5-yl moiety, which collectively contribute to its potential biological activity. The presence of these specific functional groups makes it a valuable candidate for further investigation in drug discovery and development.

The CAS number 2229286-85-3 provides a unique identifier for this compound, facilitating its recognition and differentiation in scientific literature and databases. This numbering system is essential for ensuring accuracy and consistency in chemical nomenclature, which is critical in the context of research and development. The compound's molecular structure, featuring a propanoate backbone with nitro and amino functional groups, suggests potential interactions with biological targets, making it an intriguing subject for medicinal chemistry studies.

In recent years, there has been growing interest in the development of novel compounds that incorporate heterocyclic structures, such as pyrazoles, due to their demonstrated efficacy in various therapeutic applications. The 1-methyl-4-nitro-1H-pyrazol-5-yl group in Methyl 3-amino-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanoate is particularly noteworthy, as nitro-substituted pyrazoles have shown promise in inhibiting certain enzymes and receptors involved in inflammatory and infectious diseases. This moiety may contribute to the compound's ability to modulate biological pathways, offering potential therapeutic benefits.

The methyl ester group at the terminal position of the propanoate chain is another key feature that influences the compound's chemical behavior. Ester functionalities are commonly found in pharmaceuticals due to their ability to enhance solubility and bioavailability. In Methyl 3-amino-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanoate, this group may play a role in facilitating absorption and distribution within biological systems, thereby improving its pharmacokinetic properties.

Recent studies have highlighted the importance of amino acid derivatives in drug design, particularly those containing both amino and nitro groups. The 3-amino substituent in this compound could serve as a hydrogen bond acceptor or participate in ionic interactions with biological targets, enhancing binding affinity. This feature is particularly relevant in the context of developing small molecule inhibitors targeting protein-protein interactions or enzyme catalysis.

The combination of these structural elements—ester, amino, and nitro-substituted pyrazole—makes Methyl 3-amino-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanoate a versatile scaffold for medicinal chemistry innovation. Researchers are exploring its potential as a precursor for more complex derivatives or as an active pharmaceutical ingredient (API) in novel drug formulations. The compound's unique chemical profile suggests it may exhibit properties such as anti-inflammatory, antimicrobial, or anticancer activities, although further studies are needed to confirm these hypotheses.

In the realm of computational chemistry, virtual screening techniques have been increasingly employed to identify promising candidates like Methyl 3-amino-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanoate based on their structural features. These methods leverage large databases of chemical compounds and machine learning algorithms to predict potential biological activity. The presence of well-studied functional groups like nitro and amino moieties allows for informed predictions about the compound's interactions with biological targets.

Experimental validation remains crucial for confirming the theoretical predictions. Techniques such as high-throughput screening (HTS), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used to assess the compound's purity, stability, and interaction with biological systems. These methodologies provide essential data for optimizing synthetic routes and evaluating pharmacological efficacy.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents with improved efficacy and safety profiles. Compounds like Methyl 3-amino-2-(1-methyl-4-nitro-1H-pyrazol-5-ylopropanoate hold promise due to their innovative structural design and potential biological activity. As our understanding of disease mechanisms advances, so too does our ability to design molecules that precisely target these pathways.

In conclusion, Methyl 3-amino -2-(1-methyl -4 -nitro -1H -pyrazol -5 -yl )propanoate represents a significant advancement in pharmaceutical research. Its unique combination of functional groups positions it as a valuable tool for developing novel treatments across various therapeutic areas. Continued investigation into its properties and potential applications will likely yield important insights into future drug development strategies.